Cas no 35610-99-2 (Isothiazole, 5-chloro-3-methyl-4-nitro-)

• Product Name: Isothiazole, 5-chloro-3-methyl-4-nitro-
• CAS No: 35610-99-2
• MF: C₄H₃ClN₂O₂S
• MW: 178.596818208694
• CID: 1477161
• Update Time: 2024-08-24

Isothiazole, 5-chloro-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-chloro-3-methyl-4-nitro-

• Inchi： 1S/C4H3ClN2O2S/c1-2-3(7(8)9)4(5)10-6-2/h1H3
• InChI Key： FFURDVRVFCTYBH-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 177.96049

Experimental Properties

• Density: 1.591±0.06 g/cm3(Predicted)
• Melting Point: 57-58 °C(Solv: ethanol (64-17-5))
• Boiling Point: 162.3±40.0 °C(Predicted)
• PSA: 56.03
• pka: 0.43±0.10(Predicted)